Cas no 1207012-03-0 (2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1207012-03-0
• MF: C₁₉H₁₇N₃OS
• MW: 335.422782659531
• CID: 5450541
• PubChem ID: 49671510
• Update Time: 2025-07-22

2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024477012
• CCG-312017
• 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• 1207012-03-0
• F2964-1207
• 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanylacetonitrile
• 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile
• 2-[[5-(4-Methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]thio]acetonitrile

• Inchi： 1S/C19H17N3OS/c1-14-3-7-16(8-4-14)22-18(13-21-19(22)24-12-11-20)15-5-9-17(23-2)10-6-15/h3-10,13H,12H2,1-2H3
• InChI Key： KSKZJUXQAJUWNT-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 335.10923335g/mol
• Monoisotopic Mass: 335.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.0±60.0 °C(Predicted)
• pka: 1.09±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

Introduction to 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No: 1207012-03-0)

2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile, identified by its CAS number 1207012-03-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of an imidazole ring and a sulfur-containing substituent, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile consists of a nitrile group attached to a sulfanyl-substituted imidazole core, which is further functionalized with two aromatic rings. The presence of the 4-methoxyphenyl and 4-methylphenyl groups introduces additional layers of chemical diversity, enabling various interactions with biological targets. This structural complexity makes the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The sulfur atom in the sulfanyl group of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile plays a crucial role in modulating the compound's interactions with biological targets, enhancing its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in the pathogenesis of various diseases. By targeting these interactions, 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile may offer a novel therapeutic approach to modulate disease pathways. Recent studies have demonstrated that imidazole derivatives can effectively disrupt PPIs, making them attractive candidates for drug development.

The synthesis of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the nitrile group and the sulfanyl substituent at the imidazole core necessitates careful selection of reagents and reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile has been extensively evaluated in vitro and in vivo. Preclinical studies have shown that this compound exhibits promising activity against various disease models. For instance, it has demonstrated efficacy in inhibiting the growth of certain cancer cell lines by disrupting key signaling pathways involved in tumor progression. Additionally, it has shown potential in treating infectious diseases by targeting bacterial enzymes essential for bacterial survival.

The role of computational chemistry and molecular modeling has been instrumental in understanding the mechanism of action of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile. These techniques have allowed researchers to predict how the compound interacts with biological targets at the molecular level. By identifying key binding sites and interaction patterns, scientists can optimize the structure of this compound to enhance its potency and selectivity. This approach has led to the development of more effective drug candidates with reduced side effects.

The future prospects for 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile are promising, with ongoing research aimed at exploring its full therapeutic potential. Clinical trials are being planned to evaluate its safety and efficacy in human patients. Additionally, efforts are underway to develop novel derivatives based on this compound's structure, aiming to improve its pharmacokinetic properties and expand its range of applications.

In conclusion, 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No: 1207012-03-0) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive candidate for further research and development, particularly in the areas of cancer therapy and infectious disease treatment. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.